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Cat. No.: B15144236 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Beta-site amyloid precursor protein cleaving enzyme 1 (BACE1), also known as β-secretase, is

a key enzyme in the pathogenesis of Alzheimer's disease.[1][2] It is a type I transmembrane

aspartyl protease primarily expressed in neurons that initiates the amyloidogenic pathway by

cleaving the amyloid precursor protein (APP).[1][2][3] This cleavage, followed by the action of

γ-secretase, leads to the production of amyloid-β (Aβ) peptides, which can aggregate to form

the amyloid plaques characteristic of Alzheimer's disease. Due to its rate-limiting role in Aβ

production, BACE1 is a prime therapeutic target for reducing Aβ levels.

Bace1-IN-6 is a potent inhibitor of BACE1. These application notes provide detailed protocols

for the use of Bace1-IN-6 in primary neuron cultures to study its effects on APP processing and

Aβ production.

Product Information
Product Name Bace1-IN-6

Target BACE1

IC₅₀ 1.5 nM

Description A potent BACE1 inhibitor for research use.
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BACE1 Signaling Pathway in Neurons
BACE1 is the primary β-secretase responsible for the generation of Aβ peptides in neurons.

The process begins with the cleavage of APP by BACE1, which generates a soluble

extracellular fragment (sAPPβ) and a membrane-bound C-terminal fragment (C99). The C99

fragment is then cleaved by the γ-secretase complex, releasing the Aβ peptide and the APP

intracellular domain (AICD).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15144236?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

